Cas no 124076-63-7 (Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-)

• Product Name: Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-
• CAS No: 124076-63-7
• MF: C₁₉H₂₆N₆
• MW: 338.449943065643
• CID: 202041
• PubChem ID: 147804
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-
• 4-[5-(4-carbamimidoylanilino)pentylamino]benzenecarboximidamide
• 124076-63-7
• DTXSID20154211
• 4,4'-(1,5-Pentanediyldiimino)bis-benzenecarboximidamide
• CHEMBL22866
• BDBM50368098
• 4-[5-(4-carbamimidoylanilino)pentylamino]benzamidine
• CHEMBL492579
• 4-({5-[(4-amidinophenyl)amino]pentyl}amino)benzenecarboxamidine

• Inchi： 1S/C19H26N6/c20-18(21)14-4-8-16(9-5-14)24-12-2-1-3-13-25-17-10-6-15(7-11-17)19(22)23/h4-11,24-25H,1-3,12-13H2,(H3,20,21)(H3,22,23)
• InChI Key： VSJMHEKEUIXCLJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(=N)N)=CC=1)CCCCCNC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 338.22218
• Monoisotopic Mass: 338.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.8